2-Sulfanyl-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-sulfanylidene-3H-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C4H3NO2S2/c6-3(7)2-1-9-4(8)5-2/h1H,(H,5,8)(H,6,7)
• InChI Key: UZWWFFJHMATGGR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC(=S)S1)C(=O)O
• Molecular Formula: C4H3NO2S2
• Molecular Weight: 161.2 g/mol
• CAS RN: 89180-62-1

Description

Synthesis Analysis

Synthesis approaches for thiazole derivatives, including those similar to 2-sulfanyl-1,3-thiazole-4-carboxylic acid, often involve the reaction of thiols with other sulfur-containing compounds under specific conditions. For instance, the synthesis of 5-alkyl(aryl)sulfanyl-4-chloro-3-trichloromethyl-1,2-thiazoles and 5-alkyl(aryl)sulfanyl-4-chloro-1,2-thiazole-3-carboxylic acids demonstrates the versatility in modifying the thiazole core through reactions with thiols, leading to a variety of derivatives with potential relevance to the synthesis of the compound (Potkin, Nechai, & Kaberdin, 2007).

Molecular Structure Analysis

The molecular structure of thiazole derivatives is characterized by the presence of a thiazole ring, which contributes to the molecule's stability and reactivity. X-ray crystallography studies, such as those on related thiazole compounds, help in understanding the electron distribution and bond lengths within the molecule, providing insight into its reactivity and interaction with other molecules (Loscalzo, Kallen, & Voet, 1973).

Chemical Reactions and Properties

Thiazole derivatives are known for their participation in various chemical reactions, including nucleophilic substitution and condensation reactions. The presence of both sulfanyl and carboxylic acid groups in this compound provides unique reactivity patterns, such as the ability to undergo transformations with sulfonyl chlorides, leading to regiospecific synthesis of new compounds (Beryozkina et al., 2019).

Future Directions

Thiazole derivatives have shown potential in various biological activities such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects. Therefore, medicinal chemists have been focusing their efforts on thiazole-bearing compounds in order to develop novel therapeutic agents for a variety of pathological conditions. This suggests promising future directions for the study and application of “2-Sulfanyl-1,3-thiazole-4-carboxylic acid” and similar compounds.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives, in general, are known to interact with various biological targets, leading to a range of effects. For instance, some thiazole derivatives have been found to possess antimicrobial activity .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .